Cas no 2228477-31-2 (4-{bicyclo2.2.1hept-5-en-2-yl}-1,3-thiazol-2-amine)

• Product Name: 4-{bicyclo2.2.1hept-5-en-2-yl}-1,3-thiazol-2-amine
• CAS No: 2228477-31-2
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 5766824
• PubChem ID: 165617183
• Update Time: 2025-06-08

4-{bicyclo2.2.1hept-5-en-2-yl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1823250
• 2228477-31-2
• 4-{bicyclo[2.2.1]hept-5-en-2-yl}-1,3-thiazol-2-amine
• 4-{bicyclo2.2.1hept-5-en-2-yl}-1,3-thiazol-2-amine

• Inchi： 1S/C10H12N2S/c11-10-12-9(5-13-10)8-4-6-1-2-7(8)3-6/h1-2,5-8H,3-4H2,(H2,11,12)
• InChI Key： YGCFKRQLGVRBIL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 192.07211956g/mol
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-{bicyclo2.2.1hept-5-en-2-yl}-1,3-thiazol-2-amine

Introduction to 4-{bicyclo2.2.1hept-5-en-2-yl}-1,3-thiazol-2-amine (CAS No: 2228477-31-2)

4-{bicyclo2.2.1hept-5-en-2-yl}-1,3-thiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 2228477-31-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a fused thiazole ring system connected to a bicyclo[2.2.1]heptane moiety, making it a structurally unique entity with potential applications in drug discovery and development.

The compound’s molecular structure is characterized by its bicyclo[2.2.1]hept-5-en-2-yl substituent, which contributes to its complex three-dimensional conformation. This bicyclic framework is known for its stability and flexibility, properties that are often exploited in the design of biologically active molecules. The presence of a thiazole ring further enhances the compound’s pharmacophoric potential, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been growing interest in the development of thiazole-based scaffolds due to their versatility in medicinal chemistry. The combination of the bicyclo[2.2.1]heptane and thiazole moieties in 4-{bicyclo2.2.1hept-5-en-2-yl}-1,3-thiazol-2-amine suggests that this compound may exhibit unique biological activities that differ from simpler thiazole derivatives. This has prompted researchers to explore its potential as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of 4-{bicyclo2.2.1hept-5-en-2-yl}-1,3-thiazol-2-amine is its structural complexity, which may contribute to its ability to interact with biological targets in novel ways. The rigid bicyclic system can provide favorable binding interactions with enzymes or receptors, while the thiazole ring can serve as a hydrogen bond acceptor or participate in hydrophobic interactions. These features make it an attractive candidate for further exploration in structure-based drug design.

Recent studies have begun to uncover the biological potential of 4-{bicyclo[...]